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Compound of Interest

Compound Name: Methyltin trichloride

Cat. No.: B043309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic techniques used

to characterize methyltin trichloride (CH₃SnCl₃). The document details the principles and

experimental data obtained from Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C,

and ¹¹⁹Sn), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide is intended to

serve as a valuable resource for researchers and professionals involved in the analysis and

characterization of organotin compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the structure and chemical environment of atoms within a molecule. For methyltin trichloride,

¹H, ¹³C, and ¹¹⁹Sn NMR are particularly informative.

Proton (¹H) NMR Spectroscopy
¹H NMR spectroscopy of methyltin trichloride reveals a single sharp singlet for the methyl

protons. The chemical shift is influenced by the electronegativity of the tin and chlorine atoms.

The key feature is the presence of satellite peaks arising from the coupling between the

protons and the tin isotopes, ¹¹⁷Sn and ¹¹⁹Sn.

Carbon-¹³ (¹³C) NMR Spectroscopy
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The ¹³C NMR spectrum of methyltin trichloride shows a single resonance for the methyl

carbon. Similar to ¹H NMR, coupling with the tin isotopes provides valuable structural

information.

Tin-¹¹⁹ (¹¹⁹Sn) NMR Spectroscopy
¹¹⁹Sn NMR is a direct and sensitive method for probing the coordination environment of the tin

atom. The chemical shift of the tin nucleus is highly dependent on the nature of the

substituents.

Table 1: NMR Spectroscopic Data for Methyltin Trichloride

Nucleus
Chemical Shift (δ,
ppm)

Coupling Constant
(J, Hz)

Solvent

¹H 1.73 ²J(¹¹⁹Sn-¹H) = 42.0 CCl₄

¹³C ~1.3 ¹J(¹¹⁹Sn-¹³C) = 486 CDCl₃

¹¹⁹Sn -27 - CHCl₃

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which causes molecular vibrations. The IR spectrum of

methyltin trichloride is characterized by absorptions corresponding to the vibrations of the

methyl group and the tin-carbon and tin-chlorine bonds.

Table 2: Key IR Absorption Bands for Methyltin Trichloride

Wavenumber (cm⁻¹) Assignment

~2900-3000 C-H stretching

~1400 CH₃ deformation

~780 Sn-C stretching

~360-390 Sn-Cl stretching
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Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions

based on their mass-to-charge ratio. The mass spectrum of methyltin trichloride provides

information about its molecular weight and fragmentation pattern, which aids in its

identification. Due to the presence of multiple isotopes of tin and chlorine, the mass spectrum

exhibits a characteristic isotopic pattern for the molecular ion and its fragments.

Table 3: Major Fragments in the Mass Spectrum of Methyltin Trichloride

m/z Ion Fragment

239 [CH₃¹¹⁸SnCl₃]⁺ (Molecular Ion)

224 [¹¹⁸SnCl₃]⁺

205 [CH₃¹¹⁸SnCl₂]⁺

189 [¹¹⁸SnCl₂]⁺

170 [CH₃¹¹⁸SnCl]⁺

155 [¹¹⁸SnCl]⁺

135 [¹¹⁸SnCH₃]⁺

120 [¹¹⁸Sn]⁺

Note: m/z values are approximated for the most abundant tin isotope (¹²⁰Sn) and chlorine

isotope (³⁵Cl) for simplicity. The actual spectrum will show a complex pattern due to isotopic

distribution.

Experimental Protocols
NMR Spectroscopy
Sample Preparation:

Dissolve approximately 10-20 mg of methyltin trichloride in 0.5-0.7 mL of a suitable

deuterated solvent (e.g., CDCl₃, CCl₄) in an NMR tube.
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Ensure the sample is homogenous. A small amount of a reference standard, such as

tetramethylsilane (TMS), may be added.

Data Acquisition:

Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-

noise ratio.

¹³C NMR: Use a proton-decoupled pulse sequence to obtain a spectrum with single lines for

each carbon.

¹¹⁹Sn NMR: Acquire the spectrum using a broadband probe tuned to the ¹¹⁹Sn frequency.

IR Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Place a small amount of the solid methyltin trichloride sample directly onto the ATR crystal.

Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Data Acquisition:

Instrument: A Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR

accessory.

Parameters: Collect the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Acquire a background spectrum of the clean ATR crystal before running the sample.

Mass Spectrometry
Sample Preparation:

Prepare a dilute solution of methyltin trichloride in a volatile organic solvent (e.g.,

methanol, dichloromethane).

Data Acquisition (Electron Ionization - EI):
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Instrument: A Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct-inlet MS system.

Ionization: Use a standard electron ionization energy of 70 eV.

Mass Analyzer: Scan a mass range appropriate for the expected molecular ion and

fragments (e.g., m/z 50-300).
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Caption: Workflow for the spectroscopic characterization of methyltin trichloride.
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Caption: Proposed mass spectrometry fragmentation pathway for methyltin trichloride.
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[https://www.benchchem.com/product/b043309#spectroscopic-characterization-of-methyltin-
trichloride-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b043309#spectroscopic-characterization-of-methyltin-trichloride-nmr-ir-mass-spec
https://www.benchchem.com/product/b043309#spectroscopic-characterization-of-methyltin-trichloride-nmr-ir-mass-spec
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043309?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

